Cas no 156605-94-6 (1-Bromo-2-ethoxy-4-(trifluoromethyl)benzene)

• Product Name: 1-Bromo-2-ethoxy-4-(trifluoromethyl)benzene
• CAS No: 156605-94-6
• MF: C₉H₈BrF₃O
• MW: 269.058432579041
• MDL: MFCD20441886
• CID: 3044446
• PubChem ID: 56776811
• Update Time: 2024-11-04

1-Bromo-2-ethoxy-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-ethoxy-4-(trifluoromethyl)benzene
• Benzene, 1-bromo-2-ethoxy-4-(trifluoromethyl)-
• E85356
• MFCD20441886
• 156605-94-6
• XIBAPZDKMPQBTD-UHFFFAOYSA-N
• CS-0191344
• SCHEMBL4524912
• BS-50403

• MDL： MFCD20441886
• Inchi： 1S/C9H8BrF3O/c1-2-14-8-5-6(9(11,12)13)3-4-7(8)10/h3-5H,2H2,1H3
• InChI Key： XIBAPZDKMPQBTD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=CC=1OCC

Computed Properties

• Exact Mass: 267.97106 g/mol
• Monoisotopic Mass: 267.97106 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2
• Molecular Weight: 269.06

Experimental Properties

• Density: 1.497±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 243.6±40.0 ºC (760 Torr),
• Flash Point: 124.4±11.6 ºC,
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes